Cas no 1498909-18-4 (2-Amino-3-(pyridin-4-yl)propanamide)

• Product Name: 2-Amino-3-(pyridin-4-yl)propanamide
• CAS No: 1498909-18-4
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5747260
• PubChem ID: 64990821
• Update Time: 2025-06-19

2-Amino-3-(pyridin-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1498909-18-4
• 2-AMINO-3-(PYRIDIN-4-YL)PROPANAMIDE
• SCHEMBL6020573
• EN300-1299801
• AKOS014322214
• 2-Amino-3-(pyridin-4-yl)propanamide

• Inchi： 1S/C8H11N3O/c9-7(8(10)12)5-6-1-3-11-4-2-6/h1-4,7H,5,9H2,(H2,10,12)
• InChI Key： OWWDLVJEAQSCNV-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CN=CC=1)N)N

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 82Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(pyridin-4-yl)propanamide

Introduction to 2-Amino-3-(pyridin-4-yl)propanamide (CAS No. 1498909-18-4)

2-Amino-3-(pyridin-4-yl)propanamide, with the CAS number 1498909-18-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group and a pyridine ring, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 2-Amino-3-(pyridin-4-yl)propanamide consists of a propanamide backbone with an amino group at the second carbon position and a pyridine ring attached to the third carbon. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential applications in drug discovery and development.

Recent studies have highlighted the importance of 2-Amino-3-(pyridin-4-yl)propanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. These findings suggest that 2-Amino-3-(pyridin-4-yl)propanamide and its analogs could be promising candidates for the treatment of chronic pain and inflammatory diseases.

In addition to its anti-inflammatory properties, 2-Amino-3-(pyridin-4-yl)propanamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that certain derivatives of this compound can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to interfere with key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 2-Amino-3-(pyridin-4-yl)propanamide is another area of active research. Early studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. These findings are supported by preclinical data from animal models, which have shown that 2-Amino-3-(pyridin-4-yl)propanamide can achieve therapeutic concentrations in target tissues with minimal systemic side effects.

The synthetic accessibility of 2-Amino-3-(pyridin-4-yl)propanamide is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound and its derivatives, allowing for the rapid generation of structurally diverse libraries for high-throughput screening. These synthetic methods typically involve the condensation of 4-pyridinecarboxaldehyde with an appropriate amine followed by reductive amination or other chemical transformations.

In conclusion, 2-Amino-3-(pyridin-4-yl)propanamide (CAS No. 1498909-18-4) represents a promising lead compound in the development of new therapeutic agents. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive target for further investigation. Ongoing research efforts aim to optimize the structure of this compound and explore its full potential in various disease contexts.